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Compound of Interest

Compound Name: 2-(2-Aminoethyl)thiazole

Cat. No.: B102076

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 2-(2-Aminoethyl)thiazole (CAS RN: 18453-07-1). The following
procedures are designed to ensure a safe laboratory environment and minimize risks
associated with the handling of this chemical.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 2-(2-Aminoethyl)thiazole
Synonyms 2-(thiazol-2-yl)ethanamine
CAS Number 18453-07-1

Molecular Formula CsHsN2S

Molecular Weight 128.20 g/mol

Hazard Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2-(2-Aminoethyl)thiazole is classified as follows:
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Hazard Class GHS Code Signal Word Hazard Statement
) o ) Causes skin irritation.
Skin Irritation H315 Warning o
o . Causes serious eye
Eye Irritation H319 Warning S
irritation.[1]
Specific Target Organ May cause respirato
P o g g H335 Warning ) .y. P i
Toxicity irritation.[1]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves prior to use.

To prevent skin contact and

irritation.[1]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against splashes

and eye irritation.[1]

Skin and Body Protection

Laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a

NIOSH-approved respirator.

To prevent inhalation and

respiratory tract irritation.[1]

Operational and Handling Protocol

A systematic approach to handling 2-(2-Aminoethyl)thiazole is crucial for laboratory safety.

The following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 2-(2-Aminoethyl)thiazole

Risk Assessment
(Review SDS and Hazards)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling
(Weighing, Transfer, Reaction Setup)
in a Ventilated Hood

1
1
Store Unused Chemical :In Case of Spill

Proper Storage Spill Management

(Cool, Dry, Well-Ventilated Area) (Evacuate, Contain, Neutralize, Clean) Collect Waste

Waste Collection
(Segregate Contaminated Materials)

Waste Disposal
(Follow Institutional and
Regulatory Guidelines)

Click to download full resolution via product page

Safe handling workflow for 2-(2-Aminoethyl)thiazole.

Experimental Procedures
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1. Preparation and Use:
» Before handling, ensure that an eyewash station and safety shower are readily accessible.

o Conduct all operations, including weighing and transferring, within a certified chemical fume
hood to ensure adequate ventilation.

 Avoid the formation of dust and aerosols.

o Keep the container tightly closed when not in use.
» Wash hands thoroughly after handling.

2. Spill Response:

o Small Spills:

Evacuate the immediate area.

[¢]

[e]

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).

[e]

Carefully sweep up the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.

[e]

Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:
o Evacuate the laboratory and notify the appropriate safety personnel immediately.
o Restrict access to the area.
o Follow institutional emergency procedures.

Disposal Plan

All waste generated from the use of 2-(2-Aminoethyl)thiazole must be treated as hazardous

waste.
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Waste Type Collection and Labeling Disposal Method

) Dispose of through a licensed
] Collect in a clearly labeled, )
Unused Chemical ) hazardous waste disposal
sealed container.
company.

Rinse with a suitable solvent. ]
Dispose of as hazardous

Contaminated Labware Collect the rinsate as
waste.
hazardous waste.
) Collect in a designated, Dispose of as hazardous
Contaminated PPE
labeled hazardous waste bag. waste.

] Dispose of through a licensed
) ] Collect in a sealed, labeled )
Spill Cleanup Material ) hazardous waste disposal
container.
company.

Disclaimer: This guide is intended for informational purposes and should be used in conjunction
with a comprehensive Safety Data Sheet (SDS) for 2-(2-Aminoethyl)thiazole. Always follow
your institution's specific safety protocols and regulatory requirements. A complete SDS for this
compound was not available at the time of writing; therefore, this information is based on
available GHS classifications and data for structurally similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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